Cas no 1361648-06-7 (2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine)

2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine is a halogenated pyridine derivative characterized by its high purity and stability, making it suitable for advanced chemical synthesis and research applications. Its unique structure, featuring multiple chlorine substituents, enhances its reactivity in cross-coupling reactions and other transformations, serving as a valuable intermediate in pharmaceutical and agrochemical development. The compound exhibits strong electron-withdrawing properties, which can influence reaction pathways and selectivity. Its well-defined molecular framework allows for precise modifications, supporting the synthesis of complex heterocyclic systems. Suitable for controlled laboratory use, it requires handling under standard safety protocols due to its halogenated nature.
2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine structure
1361648-06-7 structure
Product Name:2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine
CAS No:1361648-06-7
MF:C11H5Cl4N
MW:292.976098775864
CID:4926176
Update Time:2025-10-30

2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine
    • Inchi: 1S/C11H5Cl4N/c12-7-1-6(2-8(13)3-7)10-4-9(14)5-16-11(10)15/h1-5H
    • InChI Key: KYVMUCKGSFDNHR-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CN=1)Cl)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 228
  • XLogP3: 5.3
  • Topological Polar Surface Area: 12.9

2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023024871-250mg
2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine
1361648-06-7 97%
250mg
$714.00 2022-04-03
Alichem
A023024871-500mg
2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine
1361648-06-7 97%
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Alichem
A023024871-1g
2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine
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Additional information on 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine

Introduction to 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine (CAS No. 1361648-06-7)

2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine, with the CAS number 1361648-06-7, is a compound of significant interest in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with dichloro groups and a 3,5-dichlorophenyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine is C12H6Cl4N, and its molecular weight is approximately 297.04 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various experimental setups and formulations.

In recent years, 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine has garnered attention due to its potential as an intermediate in the synthesis of agrochemicals and pharmaceuticals. Its unique structure provides a foundation for the development of novel compounds with enhanced biological activities. For instance, studies have shown that derivatives of this compound exhibit potent herbicidal activity against a range of weed species, making it a promising candidate for the agricultural sector.

Beyond its applications in agrochemicals, 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine has also been explored for its potential therapeutic properties. Research has indicated that certain derivatives of this compound possess anti-inflammatory and analgesic effects. These findings suggest that it could be a valuable starting point for the development of new drugs targeting inflammatory diseases and pain management.

The synthesis of 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 3-chloropyridine with 3,5-dichlorobenzeneboronic acid followed by chlorination steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are essential for large-scale production.

In terms of safety and handling, 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine should be managed with care due to its potential toxicity and environmental impact. Proper personal protective equipment (PPE) should be used during handling, and it should be stored in a well-ventilated area away from incompatible materials. Additionally, waste disposal should follow local regulations to minimize environmental contamination.

The physicochemical properties of 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine, such as its melting point (approximately 140°C), boiling point (decomposes before boiling), and refractive index (nD20 = 1.610), are important parameters for quality control and process optimization. These properties can also influence the compound's behavior in different environments and applications.

In conclusion, 2,5-Dichloro-3-(3,5-dichlorophenyl)pyridine (CAS No. 1361648-06-7) is a versatile compound with significant potential in both industrial and research settings. Its unique chemical structure and properties make it an attractive candidate for the development of new agrochemicals and pharmaceuticals. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in the scientific community.

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